Cas no 129158-96-9 (1-Naphthalenecarboxylic acid, 5-bromo-, 1,1-dimethylethyl ester)
129158-96-9 structure
Product Name:1-Naphthalenecarboxylic acid, 5-bromo-, 1,1-dimethylethyl ester
CAS No:129158-96-9
MF:C15H15BrO2
MW:307.182403802872
CID:1223835
PubChem ID:14807709
Update Time:2025-04-20
1-Naphthalenecarboxylic acid, 5-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylic acid, 5-bromo-, 1,1-dimethylethyl ester
- 5-bromo-1-naphtoic acid tert-butyl ester
- 129158-96-9
- DB-125846
- BRNYXWRCKWFPCV-UHFFFAOYSA-N
- tert-butyl 5-bromonaphthalene-1-carboxylate
- A1-40612
- SCHEMBL1936278
- tert-Butyl 5-bromo-1-naphthoate
- t-butyl 5-bromo-1-naphthoate
-
- Inchi: 1S/C15H15BrO2/c1-15(2,3)18-14(17)12-8-4-7-11-10(12)6-5-9-13(11)16/h4-9H,1-3H3
- InChI Key: BRNYXWRCKWFPCV-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2C1=CC=CC=2C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 306.02555
- Monoisotopic Mass: 306.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-Naphthalenecarboxylic acid, 5-bromo-, 1,1-dimethylethyl ester Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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